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Compound of Interest

Compound Name: Silicopropane

Cat. No.: B148335 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Silicopropane is a highly reactive and potentially hazardous compound for which

limited safety data is available. These protocols are based on the known properties of

analogous compounds, such as cyclopropane and reactive organosilanes. All handling of

silicopropane should be conducted by trained personnel in a controlled laboratory

environment with appropriate safety measures in place. A thorough risk assessment should be

performed before any new procedure involving this compound.

Introduction
Silicopropane, a silicon-containing analog of cyclopropane, is a strained three-membered ring

compound with significant potential in synthetic chemistry and materials science. Its high ring

strain makes it a reactive intermediate for the introduction of silicon into organic molecules.

However, this reactivity also presents considerable safety challenges. These application notes

provide detailed protocols for the safe handling and storage of silicopropane, drawing on

safety data from analogous compounds to ensure the well-being of laboratory personnel.

Hazard Assessment
Due to the lack of specific toxicological data for silicopropane, it should be treated as a

substance with high acute and chronic toxicity. The primary hazards are associated with its

high reactivity, potential pyrophoricity, and the unknown toxicological effects of both the parent

compound and its degradation products.
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Analog Compound Analysis:

Cyclopropane: A highly flammable gas that can cause asphyxiation and, in its liquefied form,

frostbite.[1][2] It has a National Fire Protection Association (NFPA) rating of Health: 1,

Flammability: 4, and Instability: 0.[1]

Silane (SiH4): A pyrophoric gas that ignites spontaneously in air.[3] It is toxic by inhalation

and can cause severe irritation to the skin, eyes, and mucous membranes.[3][4]

Strained Organosilicon Compounds: Generally display high reactivity and sensitivity to air

and moisture. Their handling requires inert atmosphere techniques.

Based on these analogs, silicopropane is presumed to be a highly flammable and reactive

gas or low-boiling-point liquid. It may be pyrophoric and is expected to be toxic.

Quantitative Data Summary
The following table summarizes known quantitative data for relevant compounds and provides

estimated values for silicopropane. Note: The values for silicopropane are estimations based

on structure-activity relationships and should be used with extreme caution.
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Property Cyclopropane Silane
Silicopropane
(Estimated)

Molecular Formula C₃H₆ SiH₄ SiC₂H₆

Molecular Weight 42.08 g/mol 32.12 g/mol 58.16 g/mol

Boiling Point -32.7 °C (-26.9 °F)[2]
-111.9 °C (-169.4 °F)

[3][5]

-10 to 10 °C (14 to 50

°F)

Lower Explosive Limit

(LEL)
2.4%[2] Pyrophoric[3]

Likely pyrophoric or

<2%

Upper Explosive Limit

(UEL)
10.3%[2] Pyrophoric[3] Not available

Autoignition

Temperature
498 °C (928 °F)[2]

Spontaneously ignites

in air[3]
Likely pyrophoric

Vapor Pressure High High High

Toxicity Data
Anesthetic effects,

asphyxiant[1]

Toxic by inhalation,

irritant[3][4]

Assumed to be highly

toxic

Experimental Protocols
General Handling and Personal Protective Equipment
(PPE)
All manipulations of silicopropane must be performed in a certified chemical fume hood or a

glovebox with an inert atmosphere.

Caption: Personal Protective Equipment (PPE) workflow for handling silicopropane.

Eye and Face Protection: Chemical splash goggles and a face shield are mandatory.

Skin Protection: A flame-retardant lab coat and appropriate gloves are required. A double-

gloving technique using nitrile inner gloves and neoprene or butyl rubber outer gloves is

recommended.
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Respiratory Protection: For routine handling in a fume hood, no respiratory protection is

typically required. In the event of a leak or spill, a supplied-air respirator is necessary.

Inert Atmosphere: All transfers and reactions should be performed under an inert

atmosphere (e.g., argon or nitrogen) using Schlenk line techniques or in a glovebox.

Equipment: Use only glassware and equipment that has been oven-dried and cooled under

an inert atmosphere. Syringes and needles should be purged with inert gas before use.

Storage Protocol

Silicopropane Storage

Primary Container:
- Pressure-rated vessel

- Tightly sealed

Secondary Containment:
- Robust, sealed container

Storage Location:
- Flammable gas cabinet

- Well-ventilated, cool, dry area

Incompatible Materials:
- Oxidizing agents
- Water, alcohols

- Acids, bases

Keep Away From

Receive Silicopropane

Inspect Container

Place in Secondary
Containment

Store in Designated Location

Storage Complete

Click to download full resolution via product page

Caption: Protocol for the safe storage of silicopropane.
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Container: Silicopropane should be stored in a pressure-rated, robust container with a

secure sealing mechanism.

Atmosphere: The container should be under an inert atmosphere.

Location: Store in a dedicated, well-ventilated flammable gas cabinet. The storage area

should be cool, dry, and away from direct sunlight and sources of ignition.

Incompatible Materials: Segregate from oxidizing agents, water, alcohols, acids, and bases.

Labeling: The container must be clearly labeled with the chemical name, a "Flammable Gas"

pictogram, and any other relevant hazard warnings.

Spill and Emergency Procedures
Evacuation: In case of a significant leak or spill, evacuate the laboratory immediately and

alert others.

Ventilation: Ensure maximum ventilation in the affected area.

Ignition Sources: Eliminate all sources of ignition.

Spill Cleanup (for small spills of solutions):

Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert material such as sand or vermiculite.

Collect the absorbed material in a sealed container for hazardous waste disposal.

Fire:

If a fire occurs, do not attempt to extinguish it unless the source of the gas can be safely

shut off.

Use a Class D fire extinguisher for fires involving organometallic compounds. Do not use

water, carbon dioxide, or halogenated extinguishing agents.

Cool nearby containers with a water spray from a safe distance to prevent rupture.
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Waste Disposal
All waste containing silicopropane, including contaminated solvents, absorbent materials, and

empty containers, must be treated as hazardous waste.

Quenching (for residual amounts): Slowly and carefully add the silicopropane solution to a

cooled, stirred solution of a less reactive alcohol (e.g., isopropanol) under an inert

atmosphere. This should only be performed by experienced personnel.

Container Disposal: Empty containers must be triple-rinsed with an appropriate solvent

under an inert atmosphere. The rinsate must be collected as hazardous waste. The empty,

rinsed container should be left open in a fume hood to evaporate any remaining volatile

material before being disposed of as hazardous waste.

Signaling Pathways and Logical Relationships
The following diagram illustrates the logical workflow for the safe handling of silicopropane
from receipt to disposal.

Silicopropane Handling Workflow

Receipt and Inspection Secure Storage Handling and Use
(Inert Atmosphere) Waste Collection Hazardous Waste Disposal

Click to download full resolution via product page

Caption: Overall workflow for the safe management of silicopropane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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